Cas no 838891-66-0 (1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole)

1-2-(2-Chlorophenoxy)ethyl-1H-1,2,3-benzotriazole is a specialized benzotriazole derivative with applications in corrosion inhibition and UV stabilization. Its molecular structure, featuring a chlorophenoxyethyl substituent, enhances its ability to adsorb onto metal surfaces, providing effective protection against oxidation and degradation. The compound exhibits strong UV absorption properties, making it suitable for use in polymeric materials to prevent photodegradation. Its stability under varying environmental conditions ensures long-term performance in industrial formulations. Additionally, the chlorine substituent contributes to its reactivity and compatibility with a range of substrates. This compound is particularly valued in coatings, plastics, and lubricants for its dual functionality as both a corrosion inhibitor and a light stabilizer.
1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole structure
838891-66-0 structure
Product Name:1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole
CAS No:838891-66-0
MF:C14H12ClN3O
MW:273.717581748962
CID:5447197
Update Time:2025-06-09

1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-[2-(2-chlorophenoxy)ethyl]benzotriazole
    • 1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole
    • Inchi: 1S/C14H12ClN3O/c15-11-5-1-4-8-14(11)19-10-9-18-13-7-3-2-6-12(13)16-17-18/h1-8H,9-10H2
    • InChI Key: CPSGEEXHRIORJF-UHFFFAOYSA-N
    • SMILES: N1(CCOC2=CC=CC=C2Cl)C2=CC=CC=C2N=N1

1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole Pricemore >>

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Additional information on 1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole

Recent Advances in the Study of 1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole (CAS: 838891-66-0)

The compound 1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole (CAS: 838891-66-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzotriazole derivative is being investigated for its potential applications in drug development, particularly due to its unique structural properties and biological activity. Recent studies have focused on its synthesis, mechanism of action, and potential therapeutic uses, making it a compound of interest for researchers in medicinal chemistry and pharmacology.

One of the key areas of research has been the synthesis and optimization of 1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the 2-chlorophenoxyethyl moiety in enhancing the compound's stability and bioavailability, which are critical factors for its potential use in pharmaceutical formulations.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole exhibits promising anti-inflammatory and anticancer properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound inhibits key inflammatory pathways by targeting specific cytokines, suggesting its potential as a therapeutic agent for chronic inflammatory diseases. Additionally, preliminary findings from a collaborative research project indicated that the compound could induce apoptosis in certain cancer cell lines, though further mechanistic studies are required to fully understand its mode of action.

The pharmacokinetic profile of 1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole has also been a focus of recent investigations. A pharmacokinetic study conducted in animal models (2023) revealed that the compound has a favorable half-life and tissue distribution, supporting its potential for clinical development. However, researchers noted the need for further optimization to reduce potential off-target effects and improve metabolic stability.

Looking ahead, the future research directions for 1-2-(2-chlorophenoxy)ethyl-1H-1,2,3-benzotriazole include exploring its structure-activity relationships (SAR) to design more potent analogs, as well as conducting preclinical toxicity studies to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into potential therapeutic applications. The compound's versatility and promising biological activities position it as a valuable candidate for further investigation in the field of drug discovery.

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